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This technical guide provides an in-depth analysis of the electrical characteristics of the JX040
series Silicon Controlled Rectifier (SCR), a sensitive gate thyristor known for its high dV/dt rate

and robust resistance to electromagnetic interference.[1][2][3][4] This document is intended for

researchers, scientists, and drug development professionals who may utilize this component in

their instrumentation and experimental setups.

Core Electrical Characteristics
The JX040 series SCRs are primarily designed for applications such as residual current circuit

breakers, igniters, and other control circuits.[1][2][3] A comprehensive summary of their key

electrical parameters is presented below, compiled from manufacturer datasheets. These

values are crucial for understanding the device's switching behavior and operational limits.

Summary of Quantitative Data
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Paramete
r

Symbol
Test
Condition

Min. Typ. Max. Unit

Gate

Trigger

Current

IGT
VD=12V,

RL=33Ω
- 50 200 µA

Gate

Trigger

Voltage

VGT
VD=12V,

RL=33Ω
- 0.6 0.8 V

Non-

Trigger

Gate

Voltage

VGD

VD=VDRM

,

Tj=110/125

℃

0.2 - - V

Latching

Current
IL IG=1.2 IGT - - 6 mA

Holding

Current
IH IT=0.05A - - 5 mA

On-State

Voltage
VTM

IT=8A,

tp=380µs,

Tj=25℃

- - 1.5 - 1.6 V

Repetitive

Peak Off-

State

Voltage

VDRM Tj=25℃ - - 600 V

Repetitive

Peak

Reverse

Voltage

VRRM Tj=25℃ - - 600 V

RMS On-

State

Current

IT(RMS)

TC=85-

97℃

(depending

on

package)

- - 4 A
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Critical

Rate of

Rise of Off-

State

Voltage

dV/dt

VD=2/3VD

RM or

400V,

Tj=110/125

℃,

RGK=1kΩ

10/50 - - V/µs

Off-State

Leakage

Current

IDRM/IRR

M

VD=VDRM

,

VR=VRRM

, Tj=25℃

- - 5 µA

Off-State

Leakage

Current

IDRM/IRR

M

VD=VDRM

,

VR=VRRM

,

Tj=110/125

℃

- - 100/500 µA

Note: Values may vary slightly depending on the specific model (e.g., JX040K, JX040Q) and

the manufacturer. Refer to the specific datasheet for precise values.[1][2][3]

Experimental Protocols
The characterization of the JX040 SCR's electrical parameters involves a series of

standardized tests. The methodologies for determining the key switching characteristics are

outlined below.

Gate Trigger Voltage (VGT) and Current (IGT)
Measurement

Setup: A variable DC voltage source is connected to the gate and cathode terminals of the

SCR. A separate DC voltage (VD = 12V) is applied across the anode and cathode through a

load resistor (RL = 33Ω).

Procedure: The gate voltage (VGT) is gradually increased from zero.
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Measurement: The gate voltage and the corresponding gate current (IGT) are measured at

the precise moment the SCR switches from its off-state (blocking) to its on-state

(conducting). This transition is identified by the sudden drop in the anode-cathode voltage

and the flow of load current.

Latching Current (IL) Measurement
Setup: The anode is supplied through a variable current source, and a gate current pulse

(typically 1.2 times the maximum IGT) is applied to turn the SCR on.

Procedure: Immediately after the SCR turns on, the gate signal is removed. The anode

current is then gradually increased.

Measurement: The latching current is the minimum anode current required to keep the SCR

in the 'on' state after the gate signal has been removed.[5][6][7]

Holding Current (IH) Measurement
Setup: The SCR is in the 'on' state with a continuous anode current flowing (e.g., IT = 0.05A).

Procedure: The anode current is then gradually decreased.

Measurement: The holding current is the value of the anode current at which the SCR turns

'off' and reverts to its forward blocking state.[5][6][7]

Visualizing SCR Characteristics and Testing
To further clarify the concepts and procedures, the following diagrams illustrate the logical

relationships between key SCR parameters and a typical experimental workflow for their

characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://electricalbaba.com/difference-latching-holding-current/
https://www.elprocus.com/holding-current-and-latching-current-with-differences/
https://pe2bz.philpem.me.uk/Parts-Active/SCR-Triac/an1002.pdf
https://electricalbaba.com/difference-latching-holding-current/
https://www.elprocus.com/holding-current-and-latching-current-with-differences/
https://pe2bz.philpem.me.uk/Parts-Active/SCR-Triac/an1002.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Turn-On Process

On-State Turn-Off ProcessGate Trigger Voltage (VGT) Gate Trigger Current (IGT)induces

SCR Conducts

triggers

Latching Current (IL)

must exceed to latch Holding Current (IH)drops below to turn off
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the JX040 SCR: A Technical Guide to its
Electrical Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608285#understanding-the-electrical-characteristics-
of-the-jx040-scr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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